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Compound of Interest

Compound Name: Nafoxidine Hydrochloride

Cat. No.: B158217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nafoxidine Hydrochloride is a nonsteroidal selective estrogen receptor modulator (SERM) of

the triphenylethylene group, investigated for its potential in treating advanced breast cancer.[1]

As a potent estrogen receptor antagonist, it exhibits anti-proliferative properties.[2] Proper

handling, dissolution, and storage of Nafoxidine Hydrochloride are critical to ensure its

stability and the reproducibility of experimental results. These application notes provide detailed

protocols and recommendations for its use in a laboratory setting.

Data Summary
Quantitative data regarding the solubility and recommended storage for Nafoxidine
Hydrochloride are summarized below for easy reference.
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Solvent Concentration Notes

DMSO 65 mg/mL (152.74 mM)
Sonication is recommended for

dissolution.[3]

20 mg/mL Results in a clear solution.[2]

Water (H₂O) ≥8 mg/mL -

20 mg/mL Results in a clear solution.[2]

Storage Conditions
Form Temperature Duration

Additional
Recommendations

Solid (Powder) -20°C 3 years -

Room Temperature Not specified

Store in a dry, cool,

and well-ventilated

place in a tightly

sealed container.[4][5]

In Solvent -80°C 6 months to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[3][6]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[6]

Experimental Protocols
Protocol 1: Preparation of a Nafoxidine Hydrochloride
Stock Solution
This protocol details the preparation of a concentrated stock solution in DMSO, which is a

common solvent for this compound.

Materials:
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Nafoxidine Hydrochloride powder (CAS: 1847-63-8)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Pre-handling: Before opening, if the powder has adhered to the vial cap or walls, centrifuge

the vial at 3000 rpm for a few minutes to collect all the powder at the bottom.[3]

Weighing: Accurately weigh the desired amount of Nafoxidine Hydrochloride powder in a

sterile container.

Solvent Addition: Add the appropriate volume of DMSO to achieve the desired concentration.

For example, to prepare a 10 mM stock solution, add 2.35 mL of DMSO to 10 mg of

Nafoxidine Hydrochloride (Molecular Weight: 462.02 g/mol ).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

For complete dissolution, sonicate the solution in an ultrasonic water bath.[3] The duration

of sonication may vary, but 10-15 minutes is typically sufficient. Visually inspect the

solution to ensure no particulates remain.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into single-use aliquots in sterile, tightly

sealed cryovials.
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For long-term storage (up to 1 year), store the aliquots at -80°C.[3] For shorter-term

storage (up to 1 month), -20°C is acceptable.[6]

Note: It is crucial to aliquot the solution to prevent degradation from repeated freeze-thaw

cycles.[6]

Protocol 2: Preparation of an In Vivo Working Solution
(Example)
This protocol provides an example of how to dilute a DMSO stock solution for in vivo animal

experiments.

Materials:

Nafoxidine Hydrochloride DMSO stock solution (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl solution)

Sterile tubes

Procedure: This method is based on a 1:4:0.5:4.5 ratio of DMSO:PEG300:Tween-80:Saline.

In a sterile tube, add 400 µL of PEG300.

To the PEG300, add 100 µL of the 25 mg/mL Nafoxidine Hydrochloride DMSO stock

solution and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix well before use.

Workflow and Logic Diagrams
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The following diagrams illustrate the key processes for handling and preparing Nafoxidine
Hydrochloride solutions.

Stock Solution Preparation Workflow
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Click to download full resolution via product page

Caption: Workflow for preparing Nafoxidine Hydrochloride stock solution.

Storage Condition Decision Tree
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Caption: Decision tree for Nafoxidine Hydrochloride storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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